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Compound of Interest

Compound Name: (R)-(-)-2-Aminobutane

Cat. No.: B082408 Get Quote

Essential Safety and Handling Guide for (R)-(-)-2-
Aminobutane
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of (R)-(-)-2-Aminobutane, tailored for researchers, scientists, and drug

development professionals.

(R)-(-)-2-Aminobutane is a chiral amine utilized in pharmaceutical chemistry and organic

synthesis.[1][2][3] Due to its hazardous properties, strict adherence to safety protocols is

mandatory. It is a highly flammable, corrosive, and toxic substance that requires careful

management in a laboratory setting.[1][4]

Chemical and Physical Properties
A summary of key quantitative data for (R)-(-)-2-Aminobutane is provided below for quick

reference. This substance is a colorless to yellow liquid with an ammonia-like odor.[4][5]
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Property Value

Molecular Formula C₄H₁₁N[4][6]

Boiling Point 63 °C / 145.4 °F[4][7]

Melting Point -104 °C / -155.2 °F[4][7]

Flash Point -19 °C / -2.2 °F[4][6][7]

Specific Gravity 0.720 g/mL at 25 °C[2][6]

Vapor Pressure 180 hPa @ 20 °C[4][6]

Vapor Density 2.52 (Air = 1)[4][6]

Water Solubility Miscible[1][4][5]

Autoignition Temp. 355 °C / 671 °F[6]

Explosion Limits Lower: 1.8%, Upper: 9.0%[6][7]

Exposure Limits TLV (as n-Butylamine): 5 ppm (Ceiling, skin)[8]

UN Number 1992[8]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against exposure. The following

equipment is mandatory when handling (R)-(-)-2-Aminobutane:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[6][8]

Skin Protection: Appropriate protective gloves (e.g., nitrile rubber) and chemical-resistant

clothing or an apron are required to prevent skin contact.[5][8]

Respiratory Protection: All handling must be conducted in a chemical fume hood.[4][8] If

workplace conditions warrant a respirator, a respiratory protection program that meets
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OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149

must be followed.[8]

Handling and Storage Protocols
Proper handling and storage are critical to prevent accidents and degradation of the chemical,

which is air and light sensitive.[1][9]

Handling:

Work exclusively within a certified chemical fume hood.[4][8]

Keep away from all sources of ignition, including heat, sparks, and open flames.[4][6]

Use only non-sparking tools and explosion-proof equipment.[6][9]

Ground and bond all containers and receiving equipment during material transfer to prevent

static discharges.[4][8]

Avoid contact with skin, eyes, and clothing. Do not ingest or inhale vapors.[4][8]

Wash hands and any exposed skin thoroughly after handling.[8]

Storage:

Store in a designated flammables area that is cool, dry, and well-ventilated.[6][8]

Keep containers tightly closed and store under an inert atmosphere.[6][8]

Store away from incompatible substances such as acids, strong oxidizing agents, acid

chlorides, acid anhydrides, and carbon dioxide.[1][4]

Emergency Procedures
Immediate and correct response to an emergency is crucial.

Spill Response:

Evacuate all personnel from the spill area and ensure the area is well-ventilated.[4]
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Eliminate all ignition sources immediately.[4][6]

Contain the spill using an inert absorbent material (e.g., sand, silica gel).[9]

Use spark-proof tools for cleanup.[9]

Collect the absorbed material into a suitable, closed container for disposal.[4][9]

Do not allow the spill to enter drains or surface water.[4][7]

Fire Response:

For small fires, use alcohol-resistant foam, dry chemical, or carbon dioxide.[5][8]

For large fires, use water spray, fog, or alcohol-resistant foam.[8] Note that water may be

ineffective as the material is lighter than water and fire may spread.[8]

Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).

[4][8]

Vapors are heavier than air and may travel to an ignition source and flash back.[5][8]

First-Aid Measures:

Inhalation: Immediately move the victim to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[8][9]

Skin Contact: Immediately flush the affected area with plenty of soap and water for at least

15 minutes while removing all contaminated clothing and shoes. Seek immediate medical

attention.[8]

Eye Contact: Immediately flush eyes with large amounts of water for at least 30 minutes,

holding eyelids apart. Do not allow the victim to rub their eyes. Seek immediate medical

attention.[8]

Ingestion: Do NOT induce vomiting.[6] If the victim is conscious and alert, rinse their mouth

and give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious
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person. Seek immediate medical attention.[8]

Disposal Plan
All chemical waste must be handled and disposed of in accordance with institutional policies

and local, state, and federal regulations.[10]

Containerization: Collect waste in a compatible, properly labeled, and tightly sealed

container. The original container can often be used.[10]

Labeling: The waste container must be clearly labeled with the words "HAZARDOUS

WASTE" and a full description of its contents.[10]

Storage: Store waste containers in a designated satellite accumulation area, ensuring they

are segregated from incompatible materials.[10]

Pickup: Arrange for waste pickup through your institution's Environmental Health and Safety

(EHS) office by submitting a hazardous material pickup request.[10]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling (R)-(-)-2-
Aminobutane in a laboratory setting.
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Safe Handling Workflow for (R)-(-)-2-Aminobutane

1. Preparation

2. Handling & Use

4. Waste Management

3. Emergency Response

Review SDS & Protocols

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

Prepare Fume Hood & Equipment
(Grounding, Non-Sparking Tools)

Dispense Chemical in Fume Hood

Proceed to Handling

Perform Experiment

Securely Close Container Spill, Fire, or Exposure Occurs

If Incident Occurs

Segregate & Collect Waste in
Labeled Hazardous Waste Container

Generate Waste

Store Waste in Satellite Accumulation Area

Request EHS Waste Pickup

Follow Spill Protocol Follow Fire Protocol Follow First-Aid Protocol

Click to download full resolution via product page

Safe handling workflow for (R)-(-)-2-Aminobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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